Cas no 2389-04-0 (Hexadecanoic acid, 13-oxo-)

• Product Name: Hexadecanoic acid, 13-oxo-
• CAS No: 2389-04-0
• MF: C₁₆H₃₀O₃
• MW: 270.407605648041
• CID: 1415719
• PubChem ID: 101972125
• Update Time: 2025-10-28

Hexadecanoic acid, 13-oxo- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 13-oxo-
• G66169
• 2389-04-0
• 13-oxohexadecanoic acid

• Inchi： 1S/C16H30O3/c1-2-12-15(17)13-10-8-6-4-3-5-7-9-11-14-16(18)19/h2-14H2,1H3,(H,18,19)
• InChI Key： JJQZFMVQZORKPB-UHFFFAOYSA-N
• SMILES： O=C(CCC)CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 270.2196
• Monoisotopic Mass: 270.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 14
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids